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Compound of Interest

Compound Name: Methyl 2-ethoxybenzoate

CAS No.: 3686-55-3

Cat. No.: B1584446

Get Quote

CAS Number: 3686-55-3 Molecular Formula: C₁₀H₁₂O₃ Molecular Weight: 180.20 g/mol

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development, providing detailed insights into the synthesis,

characterization, potential applications, and safety considerations of Methyl 2-
ethoxybenzoate.

Introduction: A Versatile Benzoate Ester
Methyl 2-ethoxybenzoate is an aromatic ester, a derivative of benzoic acid, that holds

potential as a versatile building block in organic synthesis.[1] Its structure, featuring a benzene

ring substituted with an ethoxy group and a methyl ester group in the ortho position, provides a

unique combination of steric and electronic properties that can be exploited in the design of

more complex molecules. Benzoate esters, as a class, are significant intermediates in the

synthesis of a wide range of pharmaceuticals, agrochemicals, and fragrances.[2] The strategic

placement of substituents on the aromatic ring can significantly influence a molecule's affinity

for biological targets, making compounds like Methyl 2-ethoxybenzoate valuable in medicinal

chemistry.[3]
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Physicochemical Properties
A summary of the key physicochemical properties of Methyl 2-ethoxybenzoate is presented in

the table below.

Property Value Source(s)

CAS Number 3686-55-3 [4]

Molecular Formula C₁₀H₁₂O₃ [4][5]

Molecular Weight 180.20 g/mol [5]

Appearance Liquid [5]

SMILES CCOC1=CC=CC=C1C(=O)OC [4]

InChI

InChI=1S/C10H12O3/c1-3-13-

9-7-5-4-6-8(9)10(11)12-2/h4-

7H,3H2,1-2H3

[5]

Storage Store at 10°C - 25°C [4]

Synthesis and Manufacturing
The synthesis of Methyl 2-ethoxybenzoate can be logically approached in a two-step process:

the formation of the ether linkage to create 2-ethoxybenzoic acid, followed by the esterification

of the carboxylic acid.

Step 1: Synthesis of 2-Ethoxybenzoic Acid via
Williamson Ether Synthesis
The most common and direct method for preparing the precursor, 2-ethoxybenzoic acid, is the

Williamson ether synthesis.[6][7] This Sₙ2 reaction involves the nucleophilic attack of a

phenoxide ion on an ethyl halide.

Reaction:

Caption: Williamson Ether Synthesis for 2-Ethoxybenzoic Acid.
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Detailed Protocol:

A robust, large-scale procedure for this synthesis has been described.[8]

Deprotonation: Methyl salicylate is treated with a strong base, such as potassium hydroxide

(KOH), in a suitable solvent like ethanol. This deprotonates the phenolic hydroxyl group to

form the more nucleophilic potassium salicylate.[8]

Ethylation: An ethylating agent, such as diethyl sulfate or ethyl iodide, is then added to the

reaction mixture. The salicylate anion attacks the ethyl group in an Sₙ2 reaction, displacing

the sulfate or halide leaving group to form Methyl 2-ethoxybenzoate.[6][8]

Hydrolysis: The resulting ester is then hydrolyzed, typically using a base like sodium

hydroxide followed by an acidic workup, to yield the final product, 2-ethoxybenzoic acid.[8]

This method is highly effective, with reported yields of up to 98%.[8] The choice of a primary

ethylating agent is crucial to favor the Sₙ2 mechanism and avoid elimination side reactions.[6]

[9]

Step 2: Esterification of 2-Ethoxybenzoic Acid
The conversion of 2-ethoxybenzoic acid to its methyl ester is most commonly achieved through

Fischer esterification.[10]

Reaction:

Caption: Fischer Esterification of 2-Ethoxybenzoic Acid.

Detailed Protocol:

Reaction Setup: 2-Ethoxybenzoic acid is dissolved in an excess of methanol, which serves

as both the reactant and the solvent.[10]

Catalysis: A catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or tosic acid

(TsOH), is added to the mixture. The acid protonates the carbonyl oxygen of the carboxylic

acid, making the carbonyl carbon more electrophilic.[10][11]
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Nucleophilic Attack and Ester Formation: The lone pair on the oxygen of methanol attacks

the activated carbonyl carbon. A series of proton transfers and the elimination of a water

molecule lead to the formation of Methyl 2-ethoxybenzoate.[10]

Workup: The reaction is typically heated to reflux to drive the equilibrium towards the

product. After completion, the reaction is worked up by neutralizing the acid catalyst and

removing the excess methanol and water. Purification is usually achieved by distillation or

column chromatography.

Spectroscopic Characterization
For unambiguous identification and quality control, a combination of spectroscopic techniques

is essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a publicly available, fully assigned spectrum for Methyl 2-ethoxybenzoate is not readily

found, its ¹H and ¹³C NMR spectra can be reliably predicted based on the analysis of its

structural analogue, Methyl 2-methoxybenzoate, and general principles of NMR spectroscopy.

[12][13]

Predicted ¹H NMR (CDCl₃, 400 MHz):
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.8-7.7 dd 1H
Aromatic H (ortho to -

COOCH₃)

~7.5-7.4 m 1H
Aromatic H (para to -

OCH₂CH₃)

~7.0-6.9 m 2H

Aromatic H (meta to -

OCH₂CH₃ & ortho to -

OCH₂CH₃)

~4.1 q 2H -OCH₂CH₃

~3.9 s 3H -COOCH₃

~1.4 t 3H -OCH₂CH₃

Predicted ¹³C NMR (CDCl₃, 100 MHz):

Chemical Shift (δ, ppm) Assignment

~167 C=O (ester)

~158 Aromatic C-OCH₂CH₃

~133 Aromatic CH

~131 Aromatic CH

~121 Aromatic C-COOCH₃

~120 Aromatic CH

~113 Aromatic CH

~64 -OCH₂CH₃

~52 -COOCH₃

~15 -OCH₂CH₃
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Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrometry of Methyl 2-ethoxybenzoate would be expected to

show a molecular ion peak ([M]⁺) at m/z = 180. The fragmentation pattern provides structural

confirmation. A key fragmentation pathway involves the loss of the methoxy group (-OCH₃) to

give a prominent peak at m/z 149, followed by the loss of carbon monoxide (CO) to yield a

peak at m/z 121.[14] Another significant fragmentation is the loss of an ethyl radical (-CH₂CH₃),

leading to a peak at m/z 151.[14][15]

Expected Fragmentation Pattern:

m/z 180

[M]⁺

m/z 149

[M - OCH₃]⁺

- •OCH₃

m/z 151

[M - C₂H₅]⁺

- •C₂H₅

m/z 121

- CO

Click to download full resolution via product page

Caption: Predicted EI-MS Fragmentation of Methyl 2-ethoxybenzoate.

Infrared (IR) Spectroscopy
The IR spectrum of Methyl 2-ethoxybenzoate will show characteristic absorption bands for its

functional groups. Based on the spectrum of the similar Methyl 2-hydroxybenzoate, the

following prominent peaks are expected:[16]

~3000-2850 cm⁻¹: C-H stretching vibrations of the aromatic ring and the alkyl groups.

~1730 cm⁻¹: A strong C=O stretching vibration, characteristic of the ester functional group.
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~1600 and ~1480 cm⁻¹: C=C stretching vibrations within the aromatic ring.

~1250 cm⁻¹: C-O stretching vibration of the ester group.

~1100 cm⁻¹: C-O stretching vibration of the ether group.

Applications in Drug Development and Medicinal
Chemistry
Methyl 2-ethoxybenzoate is a valuable intermediate in organic synthesis, particularly for the

construction of more complex molecules with potential therapeutic applications.[17] Benzoate

derivatives are foundational scaffolds in medicinal chemistry due to their ability to be readily

functionalized.[1]

Scaffold for Lead Optimization: The ortho-ethoxybenzoate moiety can be incorporated into

larger molecules to probe structure-activity relationships (SAR). The ethoxy group can

influence the molecule's conformation, solubility, and metabolic stability, and can participate

in hydrogen bonding or hydrophobic interactions with biological targets.

Intermediate for API Synthesis: 2-Ethoxybenzoic acid, the precursor to the title compound, is

a known intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and

other therapeutic agents. For instance, it is used in the synthesis of compounds related to

the sildenafil series.[17] This highlights the potential of Methyl 2-ethoxybenzoate as a

starting material in similar synthetic campaigns.

Enzyme Inhibitors: Substituted benzoic acid derivatives have been identified as potent

inhibitors of various enzymes. For example, certain para-substituted benzoic acids have

shown inhibitory activity against protein phosphatase Slingshot, a potential target in cancer

therapy.[18] The ortho-ethoxy substitution of Methyl 2-ethoxybenzoate could be explored

for its potential to confer selectivity or potency in similar enzyme systems.

Antimicrobial and Anti-inflammatory Potential: While direct biological data for Methyl 2-
ethoxybenzoate is limited, related compounds have shown interesting activities. Ethyl 4-

ethoxybenzoate is reported to have antimicrobial properties.[19][20] Furthermore, a

commercial source notes that related compounds have been associated with anti-
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inflammatory properties, a common feature of salicylic acid derivatives from which this

compound is synthetically derived.[4]

Safety and Handling
A specific Safety Data Sheet (SDS) for Methyl 2-ethoxybenzoate should always be consulted

prior to handling. However, based on data for structurally similar compounds like methyl

benzoate, the following precautions are advised.

Hazards: Likely to be harmful if swallowed. May cause skin and serious eye irritation.

Combustible liquid.[21]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Handling: Use in a well-ventilated area. Keep away from heat, sparks, open flames, and hot

surfaces. Avoid breathing vapors. Wash skin thoroughly after handling.[21]

First Aid:

If Swallowed: Call a POISON CENTER or doctor. Do NOT induce vomiting.[21]

In Case of Skin Contact: Take off contaminated clothing and rinse skin with water.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

Storage: Store in a well-ventilated place. Keep container tightly closed and store locked up.

[21]

Conclusion
Methyl 2-ethoxybenzoate (CAS 3686-55-3) is a synthetically accessible aromatic ester with

significant potential as an intermediate and building block in pharmaceutical research and

development. Its preparation via well-established methods like the Williamson ether synthesis

and Fischer esterification is efficient and scalable. The structural features of this compound,

combined with the known therapeutic relevance of the broader class of benzoate esters, make
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it a molecule of interest for medicinal chemists. Further investigation into its biological activities

and its utility in the synthesis of novel therapeutic agents is warranted.
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